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Get Quote

Preliminary Emulsifier Comparison

The table below synthesizes available information on polysorbates and general lanolin properties. Note that

data for POE (20) lanolin specifically is limited.

Characteristic Polysorbate 80 [1] [2] Polysorbate 20 [2]
Lanolin (General
Properties) [3]

Chemical Derivation Ethoxylated sorbitan

monooleate (Oleic acid,
C18:1)

Ethoxylated sorbitan

monolaurate (Lauric
acid, C12)

Refined wool wax

(complex mixture of
esters)

HLB Value 15.0 16.7 Information missing

Key Performance
Profile

Emulsifies heavier oils;

good for creams, lotions,
& pharmaceuticals

Solubilizes light oils

& fragrances; good
for serums & toners

Powerful, broad-spectrum

emulsifier & emollient;
enhances skin

penetration
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Characteristic Polysorbate 80 [1] [2] Polysorbate 20 [2]
Lanolin (General
Properties) [3]

Typical Applications Ice cream, bakery

products, creams,
lotions, shampoos,

vaccines

Flavor emulsions,

vitamin preparations,
light serums, toners

Skin care creams,

ointments, makeup,
pharmaceutical bases

Regulatory Status
(Food/Cosmetics)

FDA & EFSA approved

[1] [2] [4]

FDA & EFSA

approved [2]

Widely used; considered

safe but has a known
sensitization potential [3]

Suggested Experimental Pathways for Comparison

To build a comprehensive guide, you would need to design experiments to generate head-to-head data. Here

are some key methodologies you could employ.

Emulsion Stability Testing

Protocol: Prepare oil-in-water emulsions using identical concentrations of POE (20) lanolin
and polysorbates (e.g., P80). Subject them to stress conditions: centrifuge at 3000 rpm for 30
minutes and measure phase separation. Perform long-term stability studies by storing samples

at 4°C, 25°C, and 40°C for up to 3 months, visually inspecting for creaming, cracking, or
coalescence.

Data to Collect: Emulsion Stability Index (ESI), phase separation time, and visual
documentation.

Droplet Size and Viscosity Analysis

Protocol: Analyze the emulsion microstructure using static light scattering or microscopy to

determine the mean droplet size and distribution. Measure viscosity of the emulsions using a
rotational viscometer at a defined shear rate.

Data to Collect: D[3,2] and D[4,3] averages, particle size distribution curve, and viscosity
(mPa·s).

Skin Penetration & Bioavailability Studies

Protocol: Use Franz diffusion cells with excised human skin. Formulate a model active
ingredient (e.g., a lipophilic drug) with each emulsifier. Apply the formulation to the donor
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compartment and assay the receptor fluid at timed intervals using HPLC to quantify the amount

of active that has permeated.
Data to Collect: Cumulative permeation over 24 hours, flux (Jss), and lag time.

Visualizing the Experimental Workflow

The following diagram outlines a logical workflow for the comparative evaluation of the emulsifiers,

incorporating the experiments mentioned above.
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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